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Compound of Interest

Compound Name: DIBUTYL TIN MALATE

Cat. No.: B101608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties,

toxicological data, applications, and experimental protocols related to dibutyltin maleate (CAS

No: 78-04-6).

Core Chemical and Physical Properties
Dibutyltin maleate is an organotin compound that exists primarily as a white amorphous powder

or crystals.[1][2] It is characterized by the coordination of a dibutyltin cation with a maleate

anion.[3]
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Property Value Source

CAS Number 78-04-6 [1]

Molecular Formula C₁₂H₂₀O₄Sn [4]

Molecular Weight 346.99 g/mol [4][5][6][7]

EINECS Number 201-077-5 [1]

InChI Key
ZBBLRPRYYSJUCZ-

UHFFFAOYSA-L
[3]

SMILES

C(CCC)

[Sn]1(CCCC)OC(=O)C=CC(=

O)O1

[3]

Physicochemical Properties
The reported physical properties of dibutyltin maleate can vary slightly, potentially due to

different measurement conditions or product forms (e.g., powder vs. liquid).
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Property Value Source

Appearance
White crystals or powder;

colorless to pale yellow liquid
[1][3][4][8]

Odor Slight ester-like [1]

Melting Point 108-113 °C; 135-140 °C (lit.) [2][4][8][9]

Boiling Point 260 °C (lit.) [1][9]

Flash Point 107 °C; 204 °C [1][10]

Density ~1.2 to 1.3 g/cm³; 1.318 g/cm³ [1][10]

Solubility

Soluble in benzene & organic

esters; slightly soluble in

toluene; insoluble in water

(0.01 g/L at 20 °C)

[1][2][4][8][9]

Stability

Stable under ordinary

conditions of use and storage.

Conditions to avoid include

heat, moisture, and light.

[1][9]

Incompatibilities
Strong oxidants, acids, and

bases
[1]

Hazardous Decomposition

Forms carbon oxides and

tin/tin oxides upon heating to

decomposition.

[1][9]

Applications and Mechanisms
Dibutyltin maleate serves significant industrial purposes, primarily as a heat stabilizer for

polyvinyl chloride (PVC) and as a catalyst.[1][3][11]

PVC Stabilization: It provides excellent heat resistance and transparency to PVC products,

preventing discoloration (yellowing) during high-temperature processing.[2][8] It is

particularly suitable for hard, transparent PVC applications.[8][10] The stabilization

mechanism involves the neutralization of hydrogen chloride (HCl) released during PVC
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degradation and the replacement of unstable allylic chloride sites on the polymer chain with

more stable ester groups.[12]

Catalysis: It acts as a condensation catalyst and is used in esterification and

transesterification reactions.[1][10][13] It has also been investigated as an initiator for the

ring-opening polymerization of ε-caprolactone.[14]
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PVC stabilization mechanism of Dibutyltin Maleate.

Toxicological Profile
Dibutyltin maleate is classified as a hazardous substance, exhibiting significant toxicity through

various exposure routes.[1][15] It is harmful if swallowed, fatal if inhaled, causes severe skin

burns and eye damage, and may cause an allergic skin reaction.[1][16]

Acute Toxicity Data
Test Species Route Value Source

LD₅₀ Rat Oral 422 mg/kg [1][9][16]

LD₅₀ Rat Dermal > 2,000 mg/kg [9][16]

LC₅₀ Rat Inhalation 313 mg/m³ (4 h) [9][16]

LD₅₀ Mouse Oral 470 mg/kg [2]

Chronic and Other Health Effects
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Organ Toxicity: Causes damage to organs through prolonged or repeated exposure.[1][16]

Subchronic exposure can affect the central nervous, immune, and renal systems, as well as

the liver.[15]

Reproductive Toxicity: It is suspected of damaging fertility or the unborn child.[1][16]

Mutagenicity: Suspected of causing genetic defects; in vitro tests have shown mutagenic

effects.[1][16]

Carcinogenicity: Not identified as a probable, possible, or confirmed human carcinogen by

IARC.[1][9]

Ecotoxicity
Dibutyltin maleate is toxic to aquatic life with long-lasting effects.[1][16]

Test Species Value Source

LC₅₀ (96 h)
Danio rerio (Zebra

fish)
> 5.7 mg/L [16]

EC₅₀
Daphnia magna

(Water flea)
0.21 mg/L [1][16]

EC₅₀ (72 h)

Desmodesmus

subspicatus (Green

algae)

4.1 mg/L [16]

Experimental Protocols
Synthesis of Dibutyltin Maleate
A common method for synthesizing dibutyltin maleate involves the condensation reaction

between dibutyltin oxide and maleic anhydride.[2][17][18]

Materials:

Dibutyltin oxide (finely divided)
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Maleic anhydride

Inert cycloaliphatic hydrocarbon solvent (e.g., cyclohexane, methyl cyclohexane) (optional,

for anhydrous process)[18]

Reaction vessel with heating and stirring capabilities

Procedure (Anhydrous Method[18]):

Charging the Reactor: Add the inert solvent (e.g., 160 parts by weight of cyclohexane) and

maleic anhydride (e.g., 73.5 parts, 0.75 mole) to the reaction vessel.

Heating and Melting: Heat the mixture to 55-65 °C with stirring until the maleic anhydride is

molten.

Addition of Oxide: Add dibutyltin oxide (e.g., 186.6 parts, 0.75 mole) in small aliquots,

controlling the addition to maintain the reaction temperature at approximately 75 °C.

Reaction: Hold the mixture at temperature for a specified period (e.g., one hour) to ensure

the reaction goes to completion.

Precipitation and Isolation: Cool the reaction mixture to 15-40 °C to precipitate the dibutyltin

maleate product.

Filtration and Washing: Filter the cooled mixture. Wash the resulting filter cake with a small

amount of cold solvent.

Drying: Dry the final product at 50-60 °C to yield anhydrous dibutyltin maleate.
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Start
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(Reaction Period)
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6. Filter & Wash
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7. Dry Product
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Final Product:
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Experimental workflow for the synthesis of Dibutyltin Maleate.

Analysis of Airborne Dibutyltin Maleate (OSHA Method
ID-224SG)
This protocol outlines the collection and analysis of airborne dibutyltin maleate via atomic

absorption.[19]

1. Sample Collection:

Media: 0.8 µm mixed cellulose ester filter (MCEF).
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Flow Rate: 1-2 L/min.

Volume: Minimum 200 L.

2. Sample Preparation (Digestion):

Reagents: Concentrated Sulfuric Acid (H₂SO₄), 30% Hydrogen Peroxide (H₂O₂).

Procedure:

Transfer the filter to a clean 125 mL Phillips beaker.

Add 2 mL of concentrated H₂SO₄ and heat.

When the solution darkens, add 30% H₂O₂ dropwise until the solution becomes clear.

Cool the digested sample and dilute to a known volume with 10% Hydrochloric Acid (HCl).

3. Analysis:

Technique: Graphite Furnace Atomic Absorption (GFAA).

Standard Preparation: Prepare tin (Sn) standards from a 1000 µg/mL stock solution, diluted

with 10% HCl to create working standards in the range of 0.05 to 2.0 ppm.

Quantitation: Analyze the digested samples and compare absorbance readings to the

calibration curve generated from the working standards to determine the concentration of tin.

The amount of dibutyltin maleate is calculated based on the theoretical tin content of 34.2%.

[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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